Cas no 2171352-48-8 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid)
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
- EN300-1515679
- 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid
- 2171352-48-8
-
- Inchi: 1S/C26H32N2O5/c1-3-9-17(25(30)31)15-27-24(29)23(10-4-2)28-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,3-4,9-10,15-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,23-/m1/s1
- InChI Key: CJLBBSIRPMYDCL-IRCUZVAFSA-N
- SMILES: O(C(N[C@@H](C(NCC(C(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515679-0.05g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-0.1g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-0.25g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-0.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-1.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-2.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-5.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-10.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515679-50mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515679-100mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid |
2171352-48-8 | 100mg |
$2963.0 | 2023-09-27 |
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
Comprehensive Overview of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171352-48-8)
In the rapidly evolving field of peptide synthesis and pharmaceutical research, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171352-48-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. The compound's unique structure, featuring an Fmoc group and a pentanoic acid backbone, makes it indispensable for researchers aiming to develop novel therapeutic peptides with enhanced stability and bioavailability.
The growing demand for peptide-based therapeutics has propelled the search for advanced building blocks like 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound's ability to facilitate the synthesis of complex peptide sequences has garnered attention. Researchers frequently inquire about its solubility in organic solvents, compatibility with automated synthesizers, and stability under various reaction conditions—key factors influencing its application in high-throughput screening and combinatorial chemistry.
From a synthetic chemistry perspective, the CAS No. 2171352-48-8 compound exemplifies the convergence of innovation and practicality. Its chiral center at the (2R) position ensures stereochemical precision, critical for maintaining the biological activity of synthesized peptides. Recent studies highlight its utility in constructing cyclic peptides and peptidomimetics, addressing common challenges like enzymatic degradation and poor membrane permeability. These advancements align with current trends in GPCR-targeted drugs and anticancer peptide development, where structural modifications are paramount.
Quality control and analytical characterization of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid remain hot topics among chemists. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and confirm structural integrity. The compound's melting point and storage conditions are also frequently searched parameters, reflecting the meticulous standards required in modern peptide research. Suppliers often emphasize batch-to-batch consistency, given its impact on downstream applications in bioconjugation and protein engineering.
Beyond laboratory use, the commercial availability of CAS No. 2171352-48-8 has expanded due to its relevance in academic research and industrial-scale production. Manufacturers now offer customized packaging and technical support to meet diverse project needs, from small-scale exploratory studies to GMP-compliant processes. This adaptability resonates with the broader shift toward sustainable chemistry, where efficient reagents minimize waste and optimize yields. Environmental considerations, such as green solvent alternatives for its dissolution, further underscore its alignment with contemporary ESG (Environmental, Social, and Governance) goals in the chemical industry.
Looking ahead, the versatility of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid positions it as a cornerstone in next-generation peptide therapeutics. Its integration with emerging technologies like AI-driven molecular design and continuous flow synthesis exemplifies the compound's forward-looking potential. As the scientific community continues to explore its applications—from vaccine adjuvants to neuroprotective agents—this molecule stands at the forefront of interdisciplinary innovation, bridging gaps between chemistry, biology, and medicine.
2171352-48-8 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)